![molecular formula C8H15BrO2 B1619640 Butyl 2-bromobutanoate CAS No. 42115-48-0](/img/structure/B1619640.png)
Butyl 2-bromobutanoate
Overview
Description
Butyl 2-bromobutanoate is a chemical compound with the formula C8H15BrO2 . It has a molecular weight of 223.107 .
Synthesis Analysis
The synthesis of this compound involves the reaction of alkyl 2-(bromozinc)acylates, obtained from ethyl bromoacetate or this compound under the action of zinc, with N-chloro- or N-bromodiethylamine in tetrahydrofuran at 20–25°C under argon for 2 hours . This results in the formation of diethyl succinate and diethylamine .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: InChI=1S/C8H15BrO2/c1-3-5-6-11-8(10)7(9)4-2/h7H,3-6H2,1-2H3 . This structure is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Reaction Mechanisms and Synthesis
Formation of Diethyl Succinate and Diethylamine
Alkyl 2-(bromozinc)acylates, including butyl 2-bromobutanoate, react with N-chloro- or N-bromodiethylamine to form diethyl succinate and diethylamine, suggesting a unique reaction pathway (А. V. Zorin, A. T. Zaynashev, & V. Zorin, 2021).
Synthesis of Nonnatural Amino Acids
this compound is used as a starting material for preparing (2S)- and (2R)-2-Amino-4-bromobutanoic acid, a precursor for nonnatural amino acids with basic or heterocyclic side chains (P. Ciapetti, M. Falorni, A. Mann, & M. Taddei, 1998).
Surface Chemistry Studies
The enantioselective surface chemistry of chiral R-2-bromobutane on naturally chiral copper surfaces is studied to understand reaction product yields and surface sensitivity (D. Rampulla, A. J. Francis, K. Knight, & A. Gellman, 2006).
Ionic Liquid-Catalyzed Alkylation
this compound is involved in the ionic liquid-catalyzed alkylation of isobutane with 2-butene, demonstrating its role in catalysis and organic synthesis (K. Yoo, V. Namboodiri, R. Varma, & P. Smirniotis, 2004).
Novel Synthesis Methods
New methods for producing butyl (S)-2-hydroxybutanoate from this compound have been developed, highlighting its utility in synthesizing important intermediates (Takaaki Araki, Minoru Koura, Y. Yamazaki, & K. Shibuya, 2013).
Chemical Dynamics and Properties
Proton Tunneling in Gas-Phase Cations
The dissociation dynamics of 2-bromobutane ions, including a model for proton tunneling, provide insights into the behavior of this compound-related cations (J. Keister, T. Baer, R. Thissen, C. Alcaraz, O. Dutuit, H. Audier, & V. Troude, 1998).
ESR Studies of Gamma-Irradiated Bromobutane
Examination of radiation damage in bromobutanes, including derivatives of this compound, via electron spin resonance spectroscopy (M. Bonin, M. Bonin, & F. Williams, 1971).
Application in Chiral Synthesis and Drug Development
Enoate Reductase-Mediated Synthesis
Utilization of enoate reductases for the biocatalyzed synthesis of methyl (S)-2-bromobutanoate, a key intermediate in the production of chiral drugs (E. Brenna, F. Gatti, Alessia Manfredi, D. Monti, & F. Parmeggiani, 2012).
Dynamic Kinetic Resolution
Application in the dynamic kinetic resolution of alpha-bromoesters for the synthesis of pharmacologically relevant compounds (A. Ammazzalorso, R. Amoroso, G. Bettoni, B. Filippis, L. Giampietro, C. Maccallini, & M. L. Tricca, 2004).
Safety and Hazards
Butyl 2-bromobutanoate is considered hazardous. It is highly flammable and may cause respiratory irritation . It is also harmful to aquatic life with long-lasting effects . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gear, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
butyl 2-bromobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15BrO2/c1-3-5-6-11-8(10)7(9)4-2/h7H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZLMRKANVHJGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C(CC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001291371 | |
Record name | Butanoic acid, 2-bromo-, butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001291371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42115-48-0 | |
Record name | Butanoic acid, 2-bromo-, butyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42115-48-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butyl 2-bromobutyrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042115480 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC8205 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8205 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Butanoic acid, 2-bromo-, butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001291371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyl 2-bromobutyrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.583 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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